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Compound of Interest

Compound Name: 3-Aminobenzothioamide

Cat. No.: B124690 Get Quote

An In-depth Technical Guide on the Safety and Handling of 3-Aminobenzothioamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-
Aminobenzothioamide, a compound of interest in research and development. Due to the

limited availability of data for this specific molecule, information from its close structural analog,

3-aminobenzamide, is included to provide insights into its potential biological activity.

Chemical and Physical Properties
3-Aminobenzothioamide is a sulfur-containing analog of 3-aminobenzamide. While extensive

experimental data for 3-Aminobenzothioamide is not readily available, the following table

summarizes its known and predicted properties.
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Property Value Source

Molecular Formula C₇H₈N₂S [1]

Molecular Weight 152.22 g/mol [1]

CAS Number 78950-36-4 [1]

Appearance Crystalline solid -

Melting Point 127-131 °C ChemicalBook

Boiling Point (Predicted) 343.4 ± 44.0 °C ChemicalBook

Density (Predicted) 1.286 ± 0.06 g/cm³ ChemicalBook

Solubility

DMF: 10 mg/ml; DMSO: 5

mg/ml; Ethanol: 0.3 mg/ml;

DMF:PBS (pH 7.2) (1:9): 0.1

mg/ml

ChemicalBook

Hazard Identification and Safety Precautions
3-Aminobenzothioamide is considered hazardous and requires careful handling in a

laboratory setting.[2]

GHS Hazard Classification
Acute Oral Toxicity: Category 4[2]

Skin Irritation: Category 2

Serious Eye Irritation: Category 2

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[2]

Precautionary Statements
Safe handling and storage are crucial to minimize risk.[2]
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Category Precautionary Statement

Prevention

Wash face, hands, and any exposed skin

thoroughly after handling. Do not eat, drink or

smoke when using this product. Wear protective

gloves/protective clothing/eye protection/face

protection. Avoid breathing

dust/fume/gas/mist/vapors/spray. Use only

outdoors or in a well-ventilated area.

Response

IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell. Rinse mouth.

IF ON SKIN: Wash with plenty of soap and

water. If skin irritation occurs: Get medical

advice/attention. Take off contaminated clothing

and wash before reuse. IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists:

Get medical advice/attention. IF INHALED:

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Call a

POISON CENTER or doctor/physician if you

feel unwell.

Storage
Store in a well-ventilated place. Keep container

tightly closed. Store locked up.

Disposal
Dispose of contents/container to an approved

waste disposal plant.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn when handling 3-Aminobenzothioamide.[2]

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[2]
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Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]

Nitrile rubber gloves with a thickness of >0.11 mm are recommended.[3]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[2]

First Aid Measures
In case of exposure, follow these first aid procedures immediately.[2]

Exposure Route First Aid Procedure

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention if

symptoms occur.[2]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. If skin irritation persists, call a

physician.[2]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[2]

Ingestion
Do NOT induce vomiting. Call a physician or

poison control center immediately.[4]

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Use only in a

well-ventilated area.[2]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2] Store

locked up. Incompatible materials include strong oxidizing agents and strong acids.[5]

Toxicological Information
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While specific quantitative toxicity data such as LD50 or LC50 for 3-Aminobenzothioamide is

not readily available in public databases, the GHS classification indicates that it is harmful if

swallowed.[2] The toxicological properties have not been fully investigated.[5]

Potential Biological Activity and Signaling Pathway
Disclaimer: The following information is largely based on the well-studied analog, 3-

aminobenzamide, and is provided as a likely framework for the biological activity of 3-
Aminobenzothioamide. Further research is needed to confirm these activities for the

thioamide derivative.

3-Aminobenzamide is a well-known inhibitor of poly(ADP-ribose) polymerase (PARP).[6][7][8]

[9][10] PARP is a family of enzymes involved in cellular processes such as DNA repair,

genomic stability, and programmed cell death. By inhibiting PARP, 3-aminobenzamide can

prevent the repair of DNA single-strand breaks, which can lead to the formation of double-

strand breaks during DNA replication. In cancer cells with deficiencies in other DNA repair

pathways (such as those with BRCA1/2 mutations), this can lead to synthetic lethality and cell

death.

The proposed mechanism of action involves 3-Aminobenzothioamide acting as a competitive

inhibitor of NAD⁺ at the active site of PARP.
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Proposed signaling pathway of PARP inhibition by 3-Aminobenzothioamide.

Experimental Protocols
Detailed experimental protocols for 3-Aminobenzothioamide are not widely published.

However, a general protocol for assessing PARP inhibition in a cell-based assay is provided

below. This should be adapted and optimized for specific experimental systems.

General Protocol for In-Vitro PARP Inhibition Assay
This protocol provides a framework for evaluating the inhibitory effect of 3-
Aminobenzothioamide on PARP activity in a cellular context.
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Start

1. Cell Culture
Seed cells (e.g., MCF-7) in a 96-well plate

and allow to adhere overnight.

2. Compound Treatment
Treat cells with varying concentrations of

3-Aminobenzothioamide for a defined period (e.g., 1-2 hours).

3. Induce DNA Damage
Treat cells with a DNA damaging agent

(e.g., H₂O₂) to activate PARP.

4. Cell Lysis
Lyse the cells to release cellular components.

5. PAR Detection
Measure Poly(ADP-ribose) (PAR) levels

using an ELISA-based assay kit.

6. Data Analysis
Calculate IC₅₀ value to determine the
potency of 3-Aminobenzothioamide.

End

Click to download full resolution via product page

General workflow for a cell-based PARP inhibition assay.
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Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[2] Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[2] Do not empty into drains.[5]

Synthesis
The synthesis of thioamides, including 3-Aminobenzothioamide, can be achieved through the

thionation of the corresponding amide (3-aminobenzamide).[11] Common thionating reagents

include Lawesson's reagent and phosphorus pentasulfide.[11] Alternative methods, such as a

three-component reaction of chlorohydrocarbons, amides, and elemental sulfur, have also

been developed.[12]

3-Aminobenzamide

3-Aminobenzothioamide

Thionation

Thionating Reagent
(e.g., Lawesson's Reagent)

Click to download full resolution via product page

General synthesis scheme for 3-Aminobenzothioamide.

This technical guide is intended to provide essential information for the safe handling and use

of 3-Aminobenzothioamide in a research setting. Users should always consult the most

recent Safety Data Sheet (SDS) from their supplier and adhere to all institutional and regulatory

guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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